(Z)-methyl 2-(2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[4-(dimethylsulfamoyl)benzoyl]imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H23N3O5S2/c1-13-10-14(2)19-17(11-13)24(12-18(25)29-5)21(30-19)22-20(26)15-6-8-16(9-7-15)31(27,28)23(3)4/h6-11H,12H2,1-5H3
• InChI Key: BJXJFBGXDLYWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)S2)CC(=O)OC)C
• Molecular Formula: C21H23N3O5S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 1321661-38-4

Description

(Z)-methyl 2-(2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate is a high-purity chemical reagent designed for research and development applications in medicinal chemistry and pharmaceutical sciences. This compound belongs to the benzothiazole class of heterocyclic molecules, a family known for its significant and diverse pharmacological profiles. Benzothiazole derivatives are extensively investigated as key scaffolds in developing therapeutic agents due to their broad biological activities, which can include antifungal, anti-tuberculosis, antimalarial, anticonvulsant, and anti-inflammatory properties, as well as potential applications in treating diabetes and cancer . The specific structure of this reagent, featuring a (Z)-imino configuration, a 4-(N,N-dimethylsulfamoyl)benzoyl group, and distinctive 5,7-dimethyl substitutions on the benzo[d]thiazole ring, makes it a valuable intermediate for structure-activity relationship (SAR) studies. Researchers can utilize this compound to synthesize and explore novel analogs, potentially leading to the discovery of new bioactive molecules with optimized efficacy and selectivity. This product is strictly for research use only (RUO) and is not intended for diagnostic, therapeutic, or human use. For detailed pricing, availability in various packing sizes (e.g., 1mg, 5mg, 10mg, and larger quantities), or specific technical data such as certificates of analysis, please contact our sales team directly.

Biological Activity

(Z)-methyl 2-(2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate is a complex organic compound with significant potential in medicinal chemistry. Its structure features a methyl ester group, a benzoyl moiety with a dimethylsulfamoyl substitution, and a benzo[d]thiazole ring. These structural components suggest various biological activities that warrant exploration.

Structural Overview

The molecular formula of the compound is $C_{21}H_{23}N_{3}O_{5}S_{2}$, with a molecular weight of 461.6 g/mol. The presence of the thiazole and sulfamoyl groups is particularly noteworthy, as these moieties are often associated with antimicrobial and anticancer activities.

Property	Value
Molecular Formula	$C_{21}H_{23}N_{3}O_{5}S_{2}$
Molecular Weight	461.6 g/mol
CAS Number	1321661-38-4

Antimicrobial Activity

Research indicates that compounds containing thiazole rings exhibit significant antimicrobial properties. For instance, similar thiazole derivatives have demonstrated effective activity against various bacterial strains, with minimum inhibitory concentrations (MIC) as low as 6.25 µg/mL . The sulfamoyl group in (Z)-methyl 2-(...) may enhance its interaction with bacterial enzymes, potentially leading to its effectiveness as an antimicrobial agent.

Anticancer Potential

The anticancer properties of thiazole derivatives are well-documented. Studies have shown that compounds with similar structural features can induce apoptosis in cancer cell lines, exhibiting IC50 values less than those of standard chemotherapeutics like doxorubicin . The unique combination of the benzo[d]thiazole structure with the sulfamoyl group in this compound may provide synergistic effects that enhance its cytotoxicity against tumor cells.

Anti-inflammatory and Analgesic Effects

Thiazole derivatives have also been evaluated for their anti-inflammatory and analgesic properties. A study comparing various thiazole compounds found significant anti-inflammatory effects, suggesting that (Z)-methyl 2-(...) could inhibit cyclooxygenase (COX) enzymes, which are key players in inflammatory pathways . The analgesic activity was assessed through various models, indicating potential therapeutic applications in pain management.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (Z)-methyl 2-(...). The presence of electron-donating groups like methyl at specific positions on the phenyl ring has been correlated with increased activity against cancer cells . Additionally, modifications to the benzoyl moiety can significantly influence the compound's interaction with biological targets.

Case Studies and Experimental Findings

• Antimicrobial Testing : In vitro studies showed that related thiazole compounds exhibited broad-spectrum antimicrobial activity, supporting the hypothesis that (Z)-methyl 2-(...) may possess similar properties .
• Cytotoxicity Assays : An experiment involving human cancer cell lines demonstrated that compounds structurally akin to (Z)-methyl 2-(...) had IC50 values indicating potent cytotoxic effects .
• Anti-inflammatory Evaluation : A study on thiazole derivatives highlighted their effectiveness in reducing inflammation in animal models, suggesting that (Z)-methyl 2-(...) could be beneficial in treating inflammatory diseases .

Comparison with Similar Compounds

(Z)-Methyl 2-(2-((4-(N,N-Diethylsulfamoyl)benzoyl)imino)-4,6-difluorobenzo[d]thiazol-3(2H)-yl)acetate

• Key Differences :
  • The sulfamoyl group is substituted with diethyl rather than dimethyl groups.
  • Fluorine atoms replace methyl groups at positions 4 and 6 on the benzothiazole ring.
• Fluorine substituents enhance electronegativity and may improve binding affinity in biological targets due to polar interactions .

2-(5,6-Dimethylbenzo[d]thiazol-2-ylamino)-N-(4-sulfamoylphenyl)acetamide

• Key Differences: Features an acetamide linker instead of an imino-ester group. Lacks the methyl ester and methoxycarbonylmethoxyimino moieties.
• Impact :
  • The acetamide group may enhance hydrogen-bonding capacity, influencing solubility and target engagement.
  • IR data (1689 cm⁻¹ for C=O, 1382 cm⁻¹ for SO₂) align with the target compound’s functional groups, suggesting similar spectroscopic signatures .

Spectroscopic and Physical Properties

Compound	IR (C=O, cm⁻¹)	IR (SO₂, cm⁻¹)	Melting Point (°C)	Molecular Weight
Target Compound	~1680–1715	~1380–1155	Not Reported	~485 g/mol*
2-(5,6-Dimethylbenzo[d]thiazol-2-ylamino)-N-(4-sulfamoylphenyl)acetamide	1689	1382, 1155	147.1	362.42
Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-[(Z)-methoxycarbonylmethoxyimino]-ethanoate	1715 (ester)	N/A	Not Reported	325.33
(Z)-Methyl 2-(2-((4-(N,N-diethylsulfamoyl)benzoyl)imino)-4,6-difluorobenzo[d]thiazol-3(2H)-yl)acetate	~1670–1710	~1380–1150	Not Reported	~525 g/mol*

*Calculated based on structural formula.

• Key Observations :
  • Sulfamoyl and ester groups produce distinct IR peaks (~1380–1155 cm⁻¹ for SO₂; ~1680–1715 cm⁻¹ for C=O), consistent across analogues .
  • Higher molecular weight and fluorine substitution in the diethylsulfamoyl analogue may reduce solubility compared to the target compound.

Stability and Molecular Interactions

• Crystal Packing : reveals that hydrogen bonding (N–H⋯O, C–H⋯O) and π-π stacking (centroid distance: 3.536 Å) stabilize thiazole derivatives, a feature likely shared by the target compound .
• Metabolic Stability : The dimethylsulfamoyl group may resist enzymatic degradation better than diethyl or unsubstituted sulfonamides due to optimized steric and electronic profiles.